Cas no 170023-30-0 (4-(1,3,4-triazol-1-yl)benzaldehyde)

• Product Name: 4-(1,3,4-triazol-1-yl)benzaldehyde
• CAS No: 170023-30-0
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 2123323
• PubChem ID: 22631006
• Update Time: 2025-04-21

4-(1,3,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-triazol-1-yl)benzaldehyde
• 170023-30-0
• 4-(4H-1,2,4-Triazol-4-yl)benzaldehyde
• SCHEMBL2511973
• DB-331487
• 4-[1,3,4]triazol-1-yl-benzaldehyde
• VYHSHTIUVDTDBF-UHFFFAOYSA-N
• CS-0182976
• Benzaldehyde, 4-(4H-1,2,4-triazol-4-yl)-
• 4-(4H-1,2,4-triazol-4-yl)-benzaldehyde
• 4-(1,2,4-triazol-4-yl)benzaldehyde
• 4-[1,3,4] triazol-1-yl-benzaldehyde

• Inchi： 1S/C9H7N3O/c13-5-8-1-3-9(4-2-8)12-6-10-11-7-12/h1-7H
• InChI Key： VYHSHTIUVDTDBF-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1C=NN=C1

Computed Properties

• Exact Mass: 173.058911855Da
• Monoisotopic Mass: 173.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.8Ų